Cas no 900008-44-8 (6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 900008-44-8
• MF: C₂₃H₂₀N₂O₃
• MW: 372.416505813599
• CID: 5493882
• Update Time: 2025-05-20

6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-ylmethyl)pyridazin-3-one
• 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C23H20N2O3/c1-27-18-10-12-22(28-2)20(14-18)21-11-13-23(26)25(24-21)15-17-8-5-7-16-6-3-4-9-19(16)17/h3-14H,15H2,1-2H3
• InChI Key： DLHGFBVUZWAEDN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C3C(C=CC=C3)=CC=C2)N=C(C2=CC(OC)=CC=C2OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one

Exploring the Chemistry and Applications of 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 900008-44-8)

The compound 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 900008-44-8) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring a dihydropyridazinone core substituted with 2,5-dimethoxyphenyl and naphthalen-1-ylmethyl groups, makes it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and organic electronic materials.

One of the key reasons for the growing interest in 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one is its structural similarity to known bioactive molecules. The dihydropyridazinone moiety is a common feature in many drug candidates, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of the 2,5-dimethoxyphenyl group further enhances its potential for structure-activity relationship (SAR) studies, as this substituent is known to influence molecular interactions with biological targets.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one due to their potential applications in organic light-emitting diodes (OLEDs) and photovoltaic materials. The extended π-conjugation system created by the naphthalene and dimethoxyphenyl groups makes this compound particularly interesting for optoelectronic applications. Many researchers are investigating how modifications to its structure might enhance its charge transport properties or luminescent efficiency.

The synthesis of 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields. Recent advances in green chemistry have led to the development of more sustainable synthetic routes for such compounds, addressing growing concerns about environmental impact in chemical manufacturing. The compound's CAS No. 900008-44-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

From a drug discovery perspective, the dihydropyridazinone core of this molecule offers multiple sites for structural modification, making it an attractive scaffold for combinatorial chemistry approaches. Pharmaceutical researchers are particularly interested in how variations in the 2,5-dimethoxyphenyl substitution pattern might affect bioavailability and target selectivity. These investigations align with current trends in personalized medicine and precision drug design.

In material science applications, the naphthalene moiety in 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one contributes to its potential as a semiconductor material. The compound's ability to form π-π stacked structures could be advantageous for creating organic thin-film transistors with improved performance characteristics. This aligns with the current industry focus on developing flexible electronics and wearable technology components.

Analytical characterization of 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, especially when it's intended for use in high-value applications. The growing availability of automated characterization tools has significantly accelerated research on such specialized compounds.

As research continues on 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 900008-44-8), scientists are particularly interested in exploring its potential structure-property relationships. The interplay between its electron-donating methoxy groups and electron-rich naphthalene system creates interesting possibilities for tuning its electronic properties. This makes the compound relevant to current investigations into molecular electronics and smart materials.

The stability and physicochemical properties of 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one are also subjects of ongoing research. Understanding its solubility characteristics, thermal stability, and photochemical behavior is crucial for both pharmaceutical and materials applications. Recent studies have focused on how these properties might be optimized through crystal engineering or formulation strategies.

Looking forward, 6-(2,5-dimethoxyphenyl)-2-(naphthalen-1-yl)methyl-2,3-dihydropyridazin-3-one represents an exciting example of how multifunctional heterocyclic compounds can bridge the gap between medicinal chemistry and materials science. Its continued study may lead to breakthroughs in both fields, particularly as researchers develop more sophisticated methods for molecular design and property prediction. The compound's unique combination of structural features ensures it will remain an important subject of scientific investigation in the coming years.